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Compound of Interest

Compound Name: 3-Methoxy-1-propanol

Cat. No.: B072126 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the safety information for 3-Methoxy-1-
propanol (CAS No: 1589-49-7), a flammable liquid and vapor with the potential to cause skin

and eye irritation.[1][2] The following sections summarize its chemical and physical properties,

toxicological data, handling procedures, and emergency protocols, compiled from various

safety data sheets.

Hazard Identification and Classification
3-Methoxy-1-propanol is classified as a hazardous chemical under the 2012 OSHA Hazard

Communication Standard (29 CFR 1910.1200).[1] The Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals designates it as a Flammable Liquid, Category 3.[1]

[2]

GHS Hazard Statements:

H226: Flammable liquid and vapor.[2][3][4]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

Signal Word: Warning[1][2][4]
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Pictograms:

GHS02: Flame

GHS07: Exclamation Mark

Quantitative Data Summary
The following tables provide a consolidated view of the quantitative safety and property data for

3-Methoxy-1-propanol.

Table 1: Physical and Chemical Properties
Property Value Source

Molecular Formula C4H10O2 [2][5][6]

Molecular Weight 90.12 g/mol [2][5]

Appearance
Colorless to light yellow, clear

liquid
[3]

Odor Mild [3]

Boiling Point 149 - 153 °C [1][3]

Melting Point -96.7 °C [5]

Flash Point 38 °C (100.4 °F) - closed cup [1][3][6]

Density 0.942 g/mL at 20 °C [6]

Vapor Pressure 0.952 - 1.0 mmHg at 25 °C [5][6]

Water Solubility Completely miscible [3][6]

logP (Octanol/Water Partition

Coefficient)
-0.37 to 0.42 [1][5]

Table 2: Toxicological Data
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Parameter Value Species
Experimental
Context

LD50 (Oral) 5710 mg/kg Rat

As cited in the Journal

of Industrial Hygiene

and Toxicology, Vol.

23, Pg. 259, 1941.[3]

[7]

LD50 (Dermal) 5660 uL/kg Rabbit

As cited in the

American Industrial

Hygiene Association

Journal, Vol. 30, Pg.

470, 1969.[7]

Experimental Protocols and Methodologies
Detailed experimental protocols are not fully provided in standard safety data sheets. However,

the methodologies for key safety parameters can be inferred or are directly cited.

Acute Oral Toxicity (LD50): The oral LD50 value of 5710 mg/kg in rats was determined in a

study published in the Journal of Industrial Hygiene and Toxicology in 1941.[7] This type of

study typically involves administering single, graduated doses of the substance to a group of

animals and observing mortality over a set period to calculate the dose lethal to 50% of the

population.

Acute Dermal Toxicity (LD50): The dermal LD50 of 5660 uL/kg in rabbits was reported in the

American Industrial Hygiene Association Journal in 1969.[7] This protocol involves applying

the substance to the shaved skin of animals and monitoring for toxic effects and mortality.

Flash Point Determination: The flash point is consistently reported as 38 °C, determined by a

"closed cup" method.[3] This standard procedure involves heating the liquid in a closed

container and introducing an ignition source periodically to determine the lowest temperature

at which the vapors will ignite.

Safe Handling and Emergency Procedures Workflow
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Proper handling and a clear emergency response plan are critical when working with

flammable and irritant chemicals. The following diagram illustrates the logical workflow for

responding to an accidental spill of 3-Methoxy-1-propanol.
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Workflow for 3-Methoxy-1-propanol Spill Response

Spill Occurs

Assess Situation
- Is it safe to approach?

- Identify ignition sources.

Evacuate Personnel
& Ventilate Area

Immediate Action

Don Appropriate PPE
- Safety Goggles

- Solvent-Resistant Gloves
- Respirator (if needed)

Remove All Ignition Sources
(Flames, Sparks, Hot Surfaces)

Contain Spill
Use inert, non-combustible

absorbent material
(e.g., sand, earth, vermiculite)

Once Safe

Collect & Dispose
- Use non-sparking tools

- Place in sealed, labeled container
- Follow local regulations

Decontaminate Area
Wash down with excess water

Spill Neutralized

Click to download full resolution via product page

Caption: Logical workflow for responding to an accidental chemical spill.
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Detailed Safety and Handling Information
Exposure Controls and Personal Protection

Engineering Controls: A system of local and/or general exhaust ventilation is recommended

to keep employee exposures as low as possible.[3] Use explosion-proof electrical,

ventilating, and lighting equipment.[1][8] Ensure eyewash stations and safety showers are

close to the workstation.[1]

Eye/Face Protection: Use chemical safety goggles and/or a full-face shield where splashing

is possible.[3]

Skin Protection: Wear protective gloves (e.g., nitrile) and clean, body-covering clothing to

prevent skin exposure.[1][3][9]

Respiratory Protection: If engineering controls are not feasible or for higher exposures, use a

NIOSH-approved respirator.[3] For emergencies or unknown exposure levels, a full-face

positive-pressure, air-supplied respirator is recommended.[3]

Storage and Incompatibilities
Storage Conditions: Store in a cool, dry, and well-ventilated area away from heat sources,

sparks, open flames, and direct sunlight.[1][3] Keep containers tightly closed in a designated

flammables area.[1][8]

Incompatible Materials: Avoid contact with strong oxidizing agents.[1][3]

First-Aid Measures
Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, removing contact

lenses if present and easy to do.[1][3] Seek medical attention if irritation persists.[3]

Skin Contact: Wash off immediately with soap and plenty of water for at least 15 minutes.[1]

If skin irritation persists, call a physician.[1]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing.[1][3] If not breathing, give artificial respiration.[1] Get medical attention if

symptoms occur.[1]
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Ingestion: Clean the mouth with water and drink plenty of water afterward.[1] Do not induce

vomiting. Seek medical advice immediately.[3]

Fire-Fighting and Accidental Release
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[1][3][8] Water mist may be used to cool closed containers.[1][8] Do not use a direct

water jet on burning material.[3]

Fire Hazards: The substance is flammable, and its vapors may form explosive mixtures with

air.[1][8][9] Vapors can travel to a source of ignition and flash back.[1][8][9] Containers may

explode when heated.[1][8]

Accidental Release: For spills, remove all sources of ignition and use spark-proof tools.[1][8]

Contain the spill and absorb it with an inert, non-combustible material like sand or

vermiculite.[3] Collect the material into a suitable, closed container for disposal.[1][3]

Disposal Considerations
Chemical waste generators must determine if a discarded chemical is classified as hazardous

waste.[1] Disposal must be in accordance with local, regional, and national hazardous waste

regulations to ensure complete and accurate classification.[1] Do not let the product enter

drains, soil, or water sources.[3]

Transport Information
3-Methoxy-1-propanol is regulated for transport.

UN Number: UN1987[1]

Proper Shipping Name: ALCOHOLS, N.O.S. (3-METHOXY-1-PROPANOL)[1]

Hazard Class: 3 (Flammable Liquid)[1]

Packing Group: III[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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